Cas no 941927-63-5 (2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 941927-63-5
• MF: C₂₁H₁₄F₂N₄O₂
• MW: 392.358271121979
• CID: 5983234
• PubChem ID: 8607042
• Update Time: 2025-07-16

2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2,6-difluoro-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• F2224-0186
• AKOS024629510
• 2,6-difluoro-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• 941927-63-5
• 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide

• Inchi： 1S/C21H14F2N4O2/c1-12-25-19-15(7-4-10-24-19)21(29)27(12)14-6-2-5-13(11-14)26-20(28)18-16(22)8-3-9-17(18)23/h2-11H,1H3,(H,26,28)
• InChI Key： OVKMLIHEFCAFCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(C)=NC3=NC=CC=C3C2=O)=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 392.10848203g/mol
• Monoisotopic Mass: 392.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Comprehensive Overview of 2,6-Difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 941927-63-5)

2,6-Difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 941927-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyridopyrimidine derivatives, which are known for their potential applications in drug discovery and development. The compound's unique structure, featuring a difluorobenzamide moiety linked to a pyridopyrimidine core, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. 2,6-Difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide is often discussed in the context of cancer research, as its structural features align with those of known kinase inhibitors. Researchers are particularly interested in its potential to modulate protein-protein interactions and signal transduction pathways, which are critical in oncology and immunology.

The synthesis of CAS No. 941927-63-5 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and lipophilicity are key parameters that influence its bioavailability and pharmacokinetic properties. These characteristics are frequently analyzed in drug-likeness assessments, a topic highly searched in academic and industrial databases. The compound's solubility and stability under physiological conditions are also critical for its potential use in in vitro and in vivo studies.

One of the trending topics in the scientific community is the exploration of repurposing existing compounds for new therapeutic indications. Given its structural similarity to other bioactive molecules, 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide is being evaluated for its potential in treating inflammatory diseases and neurodegenerative disorders. This aligns with the growing interest in multi-target drug discovery, a hot topic in pharmacology and medicinal chemistry.

From a technical perspective, the compound's NMR spectra and mass spectrometry data are essential for its characterization. Researchers often search for detailed spectroscopic analyses to confirm the purity and identity of CAS No. 941927-63-5. Additionally, its crystal structure and hydrogen bonding patterns provide insights into its molecular interactions, which are valuable for structure-activity relationship (SAR) studies.

In the context of green chemistry, there is increasing emphasis on developing sustainable synthesis routes for complex molecules like 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide. Questions about eco-friendly solvents and catalytic efficiency are frequently raised in forums and research publications. This reflects the broader shift toward environmentally benign practices in chemical manufacturing.

Another area of interest is the compound's potential role in combination therapies. With the rise of personalized medicine, scientists are investigating how CAS No. 941927-63-5 could synergize with other drugs to enhance efficacy or reduce side effects. This is particularly relevant in the field of oncology, where drug resistance remains a major challenge.

In summary, 2,6-difluoro-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 941927-63-5) represents a promising candidate for further research in drug development. Its structural complexity and potential biological activities make it a valuable subject for studies in medicinal chemistry, pharmacology, and biotechnology. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing unmet medical needs.